![molecular formula C15H12N2O3S B2638253 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl furan-2-carboxylate CAS No. 1421531-17-0](/img/structure/B2638253.png)
1-(Benzo[d]thiazol-2-yl)azetidin-3-yl furan-2-carboxylate
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Overview
Description
The compound “1-(Benzo[d]thiazol-2-yl)azetidin-3-yl furan-2-carboxylate” is a complex organic molecule that contains several functional groups, including a benzothiazole, azetidine, and furan ring .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. These rings would likely contribute to the compound’s chemical properties .Chemical Reactions Analysis
As for the chemical reactions, it’s hard to predict without more specific information. The reactivity of this compound would depend on the exact positioning of the functional groups and the conditions under which it’s reacted .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties .Scientific Research Applications
- Researchers have investigated the antimicrobial properties of 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl furan-2-carboxylate derivatives. These compounds exhibit activity against bacteria, fungi, and other microorganisms. The chlorine-substituted derivatives, in particular, have shown toxicity against various bacterial strains .
- Preliminary studies suggest that certain derivatives of this compound possess cytotoxicity against human cancer cell lines. Further research is needed to explore their potential as anticancer agents .
- In the context of tuberculosis treatment, benzothiazole-based compounds have gained attention. Some derivatives of 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl furan-2-carboxylate have demonstrated antimycobacterial activity, making them promising candidates for developing novel antitubercular drugs .
- Although more investigation is required, there is interest in exploring the anti-inflammatory and antioxidant effects of this compound. Its unique structure may contribute to these properties .
- Researchers have used 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl furan-2-carboxylate as a scaffold for designing new drugs. By modifying its structure, scientists aim to create compounds with improved pharmacological profiles .
- Benzothiazole derivatives have also found applications in agriculture. Their potential as agrochemicals, such as pesticides or herbicides, is an area of ongoing investigation .
Antimicrobial Activity
Anticancer Potential
Antitubercular Agents
Anti-Inflammatory and Antioxidant Properties
Drug Design and Medicinal Chemistry
Agrochemical Applications
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[1-(1,3-benzothiazol-2-yl)azetidin-3-yl] furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3S/c18-14(12-5-3-7-19-12)20-10-8-17(9-10)15-16-11-4-1-2-6-13(11)21-15/h1-7,10H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPVGZMTVJUAELE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC3=CC=CC=C3S2)OC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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